Cas no 1171883-44-5 (1-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethyl-3-(thiophen-2-yl)urea)

• Product Name: 1-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethyl-3-(thiophen-2-yl)urea
• CAS No: 1171883-44-5
• MF: C₁₅H₁₉N₃O₂S₂
• MW: 337.460260629654
• CID: 6311230
• PubChem ID: 44025359
• Update Time: 2025-07-20

1-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethyl-3-(thiophen-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethyl-3-(thiophen-2-yl)urea
• 1171883-44-5
• F2392-1676
• 1-(2-morpholino-2-(thiophen-3-yl)ethyl)-3-(thiophen-2-yl)urea
• 1-[2-(morpholin-4-yl)-2-(thiophen-3-yl)ethyl]-3-(thiophen-2-yl)urea
• 1-(2-morpholin-4-yl-2-thiophen-3-ylethyl)-3-thiophen-2-ylurea
• AKOS024646227

• Inchi： 1S/C15H19N3O2S2/c19-15(17-14-2-1-8-22-14)16-10-13(12-3-9-21-11-12)18-4-6-20-7-5-18/h1-3,8-9,11,13H,4-7,10H2,(H2,16,17,19)
• InChI Key： KSVMZGOSZMXELH-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(CNC(NC1=CC=CS1)=O)N1CCOCC1

Computed Properties

• Exact Mass: 337.09186920g/mol
• Monoisotopic Mass: 337.09186920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 110Ų

Additional information on 1-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethyl-3-(thiophen-2-yl)urea

Comprehensive Overview of 1-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethyl-3-(thiophen-2-yl)urea (CAS No. 1171883-44-5)

The compound 1-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethyl-3-(thiophen-2-yl)urea (CAS No. 1171883-44-5) is a synthetic organic molecule that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This urea derivative incorporates morpholine and thiophene moieties, which are known for their versatility in drug design and material science. Researchers are particularly interested in its role as a kinase inhibitor or receptor modulator, aligning with current trends in targeted therapy development.

In recent years, the demand for small-molecule therapeutics has surged, driven by advancements in precision medicine. The structural complexity of 1-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethyl-3-(thiophen-2-yl)urea makes it a candidate for exploring structure-activity relationships (SAR), a hot topic in medicinal chemistry. Its heterocyclic components—morpholine and thiophene—are frequently searched in academic databases, reflecting their relevance in drug discovery and bioactive compound synthesis.

The compound’s CAS No. 1171883-44-5 is often queried alongside terms like "synthesis protocol", "biological activity", and "supplier availability", indicating its practical utility in laboratories. Its urea linkage is another point of interest, as urea derivatives are widely studied for their hydrogen-bonding capabilities, which are critical in molecular recognition processes. This aligns with the growing focus on supramolecular chemistry and drug delivery systems.

From a technical perspective, the compound’s physicochemical properties—such as solubility, stability, and logP—are frequently analyzed to assess its drug-likeness. These metrics are essential for researchers working on high-throughput screening (HTS) or computational modeling, both of which are trending in AI-driven drug development. The inclusion of thiophene rings also ties into the broader interest in aromatic heterocycles, which are pivotal in designing fluorescent probes and organic electronics.

In summary, 1-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethyl-3-(thiophen-2-yl)urea represents a multifaceted compound with applications spanning pharmaceutical research, material science, and chemical biology. Its CAS No. 1171883-44-5 serves as a key identifier for researchers seeking to explore its synthesis, properties, or commercial availability. As the scientific community continues to prioritize molecular diversity and targeted drug design, this compound is poised to remain a subject of ongoing investigation.